Cas no 2229545-32-6 (1-(6-chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229545-32-6
• MF: C₁₀H₁₁ClF₂N₂O
• MW: 248.656948328018
• CID: 5866203
• PubChem ID: 165636800
• Update Time: 2025-06-20

1-(6-chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1971945
• 2229545-32-6

• Inchi： 1S/C10H11ClF2N2O/c1-16-8-6(2-3-7(11)15-8)9(14)4-10(12,13)5-9/h2-3H,4-5,14H2,1H3
• InChI Key： KPBKAYGUPGEETN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 248.0527970g/mol
• Monoisotopic Mass: 248.0527970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229545-32-6)

1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229545-32-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and methoxylated pyridine ring and a difluorocyclobutyl amine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The compound's synthesis typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the chloro and methoxy substituents, and the construction of the difluorocyclobutyl amine moiety.

In terms of its biological activities, 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are known to play crucial roles in cancer progression and other diseases. The selective inhibition of these kinases could lead to new therapeutic strategies for treating various conditions.

Beyond its enzymatic inhibition properties, 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine has also been investigated for its effects on cellular processes. Research has shown that it can modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation. These findings suggest that the compound may have broad-spectrum therapeutic applications beyond its initial targets.

The pharmacokinetic properties of 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine have also been evaluated to assess its suitability as a drug candidate. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine has been explored for its use as a tool compound in academic research. Its unique chemical structure and biological activities make it a valuable reagent for investigating the mechanisms of action of similar compounds and for validating new targets in drug discovery.

The safety profile of 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine is another critical aspect that has been thoroughly examined. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support its potential for safe use in clinical settings.

In conclusion, 1-(6-Chloro-2-methoxypyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229545-32-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.